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Compound of Interest

Compound Name: 2-Ethyl-2-methylbutanoic acid

Cat. No.: B027055 Get Quote

Essential Safety and Handling Guide for 2-Ethyl-2-
methylbutanoic Acid
This guide provides crucial safety, operational, and disposal protocols for laboratory personnel,

researchers, and drug development professionals handling 2-Ethyl-2-methylbutanoic acid.

Adherence to these procedures is critical for ensuring personal safety and regulatory

compliance.

Hazard Summary
While some sources suggest 2-Ethyl-2-methylbutanoic acid does not meet GHS hazard

criteria, it is structurally similar to other short-chain carboxylic acids that are known to be

hazardous.[1][2] Therefore, it is prudent to treat this chemical as potentially hazardous. Similar

compounds can be combustible, corrosive to metals, harmful if swallowed or in contact with

skin, and capable of causing severe skin burns and eye damage.[3] The material may also be

destructive to the tissues of mucous membranes and the upper respiratory tract.[3]

Personal Protective Equipment (PPE)
To minimize exposure and ensure safety, the following personal protective equipment is

mandatory when handling 2-Ethyl-2-methylbutanoic acid.
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PPE Category Specification

Eye and Face Protection

Chemical safety goggles are required. In

situations with a higher risk of splashing, a face

shield should be worn in addition to goggles,

complying with OSHA (29 CFR 1910.133) or

European Standard EN166.[4][5]

Hand Protection

Wear appropriate chemical-resistant gloves

(e.g., nitrile rubber) to prevent skin contact.

Always inspect gloves for integrity before use

and change them immediately if contaminated.

[5][6]

Body Protection

A lab coat or apron is required. For extensive

handling, wear appropriate protective clothing to

prevent any possibility of skin exposure.

Contaminated clothing must be removed

immediately and washed before reuse.[4][5][7]

Respiratory Protection

Work must be conducted in a well-ventilated

area, preferably under a chemical fume hood.[4]

[5] If ventilation is inadequate or in case of

aerosol formation, a NIOSH/MSHA or European

Standard EN 149 approved respirator must be

used. For emergencies, a self-contained

breathing apparatus (SCBA) is recommended.

[3]

Operational and Disposal Plan
Step-by-Step Handling Protocol

Preparation: Before starting work, ensure that a safety shower and an eyewash station are

readily accessible. Verify that the work area, preferably a chemical fume hood, is clean and

operational. Assemble all necessary materials and equipment.[5]

Engineering Controls: Always handle 2-Ethyl-2-methylbutanoic acid in a well-ventilated

area or a chemical fume hood to minimize inhalation of vapors.[4][5] Use explosion-proof
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electrical and ventilation equipment.[8]

Safe Handling Practices:

Avoid all contact with skin, eyes, and clothing.[4][8]

Do not inhale vapors or mists.[3]

Keep the container tightly closed when not in use.[4][7][8]

Keep away from heat, sparks, open flames, and other ignition sources.[3][4][8] Use only

non-sparking tools.[8]

Ground and bond containers during material transfer to prevent static discharge.[4][8]

Do not eat, drink, or smoke in the laboratory area.[3][7]

Wash hands thoroughly with soap and water after handling.[3][4][7]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and strong bases.[4][6][8]

Store in a corrosive-resistant container with a resistant inner liner.[3]

The storage area should be secured and locked.[3][7]

Disposal Plan
All waste containing 2-Ethyl-2-methylbutanoic acid must be treated as hazardous waste.

Container Management: Do not dispose of the chemical down the drain.[3] Leave the

chemical in its original container. Do not mix with other waste.[3]

Waste Collection: Collect all waste, including contaminated absorbent materials, empty

containers, and contaminated PPE, in designated, properly labeled, and sealed hazardous

waste containers. Handle uncleaned containers as you would the product itself.[3]
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Final Disposal: Dispose of contents and containers at an approved waste disposal plant in

accordance with all applicable national and local regulations.[3][5][7]

Emergency and First Aid Procedures
Immediate action is required in case of exposure. First aiders must protect themselves from

exposure.[3]

Exposure Route First Aid Protocol

Inhalation

Move the exposed person to fresh air at once. If

breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical

attention and call a poison center or doctor.[3][4]

[7][8]

Skin Contact

Immediately take off all contaminated clothing.

Flush the affected skin with large amounts of

water and soap for at least 15 minutes. Seek

immediate medical attention.[3][4][8][9]

Eye Contact

Immediately flush eyes cautiously with plenty of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Call an ophthalmologist immediately.[3]

[4][7]

Ingestion

Do NOT induce vomiting.[3] If the person is

conscious and alert, rinse their mouth

thoroughly with water and have them drink two

glasses of water at most. Never give anything

by mouth to an unconscious person. Seek

immediate medical attention.[3][4][7]

Chemical and Physical Properties
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Property Value

Chemical Name 2-Ethyl-2-methylbutanoic acid[1][2][10]

Synonyms 2-Methyl-2-ethylbutyric acid[1][2][7]

CAS Number 19889-37-3[1][2][7]

Molecular Formula C₇H₁₄O₂[1][7][10]

Molecular Weight 130.18 g/mol [7][10]

Appearance
Colorless oily liquid (data for similar compound)

[11]

Density 0.8926 g/cm³ at 25 °C[10]

Emergency Workflow: Chemical Spill
The following diagram outlines the procedural steps for safely managing a spill of 2-Ethyl-2-
methylbutanoic acid.
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Workflow for Chemical Spill Response

Immediate Actions

Containment & Cleanup

Decontamination & Disposal

Evacuate Area & Alert Others

Assess Spill & Identify Risks

Don Correct PPE

Ensure Adequate Ventilation

Contain Spill with Absorbent

Neutralize (if applicable)

Collect Residue & Place in Waste Container

Decontaminate Spill Area

Dispose of Waste via Hazardous Waste Program

Report Incident

Click to download full resolution via product page

Caption: Procedural flow for responding to a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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